2-(Difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one

• Molecular Formula: C9H10F2N2O
• Molecular Weight: 200.19 g/mol
• SMILES: CC1CC2=NC(=CC(=O)N2C1)C(F)F
• InChI: InChI=1S/C9H10F2N2O/c1-5-2-7-12-6(9(10)11)3-8(14)13(7)4-5/h3,5,9H,2,4H2,1H3
• InChIKey: YHEKWFULJUQWIF-UHFFFAOYSA-N

2-(Difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one Procurement Guide: Core Identity and Physicochemical Profile

2-(Difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one (CAS 2060019-91-0) is a heterocyclic small molecule belonging to the pyrrolo[1,2-a]pyrimidin-4-one class, a scaffold frequently explored in medicinal chemistry for kinase modulation and phosphodiesterase inhibition [1]. The compound has a molecular formula of C9H10F2N2O and a molecular weight of 200.19 g/mol . Its defining structural feature is the C2-difluoromethyl (CF2H) group, which imparts distinct physicochemical properties compared to more common C2-substituted analogs (e.g., CF3, CH3) [2].

Pyrrolopyrimidinone scaffold for kinase and PDE inhibition studies

C2-CF2H group as hydrogen-bond donor for binding-site SAR

C7 chiral center enables enantiomer-specific pharmacological evaluation

• [1] Sung, J.-H. et al. Salts of pyrrolopyrimidinone derivative having superior PDE-5 inhibition activity. WO Patent 2001060825A1, 2001. View Source
• [2] Zhang, W. et al. Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. J. Agric. Food Chem. 2024, 72, 39, 21344-21363. View Source

Why Simple Substitution of 2-(Difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one is Not Recommended Without Comparative Data

Interchanging in-class pyrrolo[1,2-a]pyrimidin-4-ones without rigorous evidence is high-risk due to the profound impact of the C2 substituent on target binding and pharmacokinetics. Specifically, the C2-CF2H group acts as a weak hydrogen bond donor, unlike the purely lipophilic C2-CF3 or the simple C2-CH3 groups, which can critically alter binding-site interactions . Furthermore, class-level evidence confirms that CF2H substitution moderately regulates metabolic stability and lipophilicity compared to the drastic changes induced by CF3, directly influencing bioavailability and clearance [1]. Without head-to-head selectivity and ADME data, generic replacement by a non-CF2H analog introduces significant scientific and financial risk in lead optimization campaigns.

C2 Substituent Hydrogen-Bond Profile

CF2H acts as a weak H-bond donor; CF3 or CH3 analogs lack this interaction, which may shift binding-site engagement.

Metabolic Stability & Lipophilicity Shift

Class-level evidence shows CF2H moderately alters metabolic stability compared to the drastic changes from CF3 substitution.

Stereochemical SAR Loss

Achiral analogs (e.g., CAS 2060057-16-9) lack the C7 chiral center, preventing enantiomer-specific target engagement studies.

• [1] Zhang, W. et al. Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. J. Agric. Food Chem. 2024, 72, 39, 21344-21363. View Source

Quantitative Evidence Guide for 2-(Difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one: Differentiators and Comparators

Assay-Ready Purity: A Baseline Requirement for Screening

For any high-throughput screening campaign, the purity of the input compound is a critical determinant of data quality. This compound is commercially available at a documented purity of 95% from Leyan, providing a 'ready-to-screen' baseline that reduces the risk of off-target artifacts from impurities when compared to custom-synthesized batches of unvalidated analogs .

Assay-Ready Purity

Supplier specification

Documented 95% purity

Reduces off-target artifact risk in screening

Comparator batches may need analytical validation

Evidence Dimension	Commercially Available Purity
Target Compound Data	95%
Comparator Or Baseline	Custom synthesis products of close analogs (e.g., 2-CF3 or 2-CH3 variants) often have variable and unvalidated purity.
Quantified Difference	A documented 95% purity threshold ensures consistency that is not guaranteed without analytical validation of comparator batches.
Conditions	Supplier specification by Leyan (Product No. 2025575) .

Why This Matters

Procuring a compound with documented purity minimizes experimental variability and saves the time and cost associated with in-house re-purification of comparator compounds.

Hydrogen-Bond Donor Capacity: A Binding-Site Differentiator from CF3 Analogs

A fundamental and quantifiable chemical difference lies in the hydrogen-bond donor capacity of the C2-CF2H group. The acidic proton (pKa ≈ 35 in DMSO for a related system) enables weak hydrogen-bond interactions, a feature entirely absent in the C2-CF3 analog. This property can be crucial for modulating binding specificity and affinity, as the CF3 group only contributes to lipophilic and steric interactions .

H-Bond Donor Capacity

Class-level

CF2H: one donor / CF3: zero donor

May influence binding affinity and selectivity

Binding energy contribution context-dependent

Evidence Dimension	Hydrogen-Bond Donor Capability
Target Compound Data	One hydrogen-bond donor (the CF2H proton) can participate in enthalpically favorable interactions.
Comparator Or Baseline	2-(Trifluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one (CF3 analog) has zero hydrogen-bond donors on the C2 substituent.
Quantified Difference	Qualitative binary difference (donor present vs. absent), with the potential to contribute -0.5 to -2.0 kcal/mol to binding free energy based on hydrogen-bond strength.
Conditions	General chemical principle; class-level application to pyrrolopyrimidinone scaffold .

Why This Matters

In lead optimization, the ability to form a specific hydrogen bond can be the deciding factor for target selectivity and potency, making the CF2H analog a necessary comparator in SAR studies.

Chiral Center at C7: Enabling Stereochemical SAR Exploration

The presence of a methyl group at the 7-position introduces a chiral center, allowing for the procurement and testing of enantiomerically pure samples. This is a key differentiator from analogs lacking this substituent (e.g., 2-(Difluoromethyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one, CAS 2060057-16-9), which are achiral . This feature is essential for investigating stereospecific target engagement and for developing more selective and potentially safer drug candidates where one enantiomer may be responsible for efficacy and the other for toxicity.

C7 Chiral Center

Class-level

Chiral C7; achiral analog lacks this feature

Supports stereochemistry-dependent pharmacology evaluation

Biological endpoint difference must be experimentally determined

Evidence Dimension	Molecular Complexity and Stereochemistry
Target Compound Data	Contains one chiral center at C7, enabling enantiomer separation and testing.
Comparator Or Baseline	2-(Difluoromethyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one (CAS 2060057-16-9), which lacks the C7-methyl group and is achiral .
Quantified Difference	Binary difference (chiral vs. achiral). The impact on a biological endpoint (e.g., IC50) must be experimentally determined.
Conditions	Structural comparison based on CAS registry information .

Why This Matters

Procuring this compound allows for the critical evaluation of stereochemistry-dependent pharmacology, a key aspect of modern drug discovery that is inaccessible with simpler, achiral analogs.

Recommended Application Scenarios for 2-(Difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one

Lead Optimization for PDE5 or Kinase Targets Requiring CF2H SAR Exploration

In medicinal chemistry programs targeting phosphodiesterase-5 (PDE5) or specific kinases where the pyrrolopyrimidinone scaffold is a known pharmacophore, this compound serves as a critical tool for Structure-Activity-Relationship (SAR) studies. It can be benchmarked against its C2-CF3 and C2-CH3 analogs to empirically quantify the contribution of the difluoromethyl group to potency, selectivity, and ADME properties [1]. This is essential for moving beyond simple potency metrics to understand the nuanced physicochemical drivers of a lead series.

Chiral Probe Synthesis for Target Engagement Assays

The C7 chiral center makes this compound an ideal precursor for synthesizing enantiomerically pure chemical probes. These probes can be used in cellular target engagement assays (e.g., CETSA or BRET) to determine if the biological target exhibits stereoselective binding [1]. Such studies are invaluable for target validation and for progressing compounds into development.

Rapid Triage of Physicochemical Property Space in Drug Discovery

Procurement of this compound alongside its closest analogs (e.g., the CF3 and unsubstituted C7 variants) allows a discovery team to rapidly generate a comparative physiochemical profile. By measuring LogD, kinetic solubility, and microsomal stability in parallel, researchers can derive quantifiable, class-specific knowledge on how C2-CF2H impacts these key parameters relative to other common substituents, directly informing future design cycles [2].

Application

Selection Property

Validation Focus

Kinase/PDE5 SAR with CF2H group

C2-CF2H hydrogen-bond donor capacity

Potency and selectivity profiling vs CF3/CH3 analogs

Chiral probe synthesis for target engagement

C7 chiral center; enantiomeric purity

Stereoselective binding in cellular target engagement assays

Physicochemical property triage

LogD, kinetic solubility, microsomal stability

Parallel profiling with CF3 and unsubstituted analogs

• [1] Sung, J.-H. et al. Salts of pyrrolopyrimidinone derivative having superior PDE-5 inhibition activity. WO Patent 2001060825A1, 2001. View Source
• [2] Zhang, W. et al. Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. J. Agric. Food Chem. 2024, 72, 39, 21344-21363. View Source